Cas no 879452-13-8 (3-(4-Chloro-3-nitrophenyl)-5-(pyridin-4-yl)-1,2,4-oxadiazole)

• Product Name: 3-(4-Chloro-3-nitrophenyl)-5-(pyridin-4-yl)-1,2,4-oxadiazole
• CAS No: 879452-13-8
• MF: C₁₃H₇ClN₄O₃
• MW: 302.672681093216
• CID: 6783239
• PubChem ID: 4898126
• Update Time: 2025-10-28

3-(4-Chloro-3-nitrophenyl)-5-(pyridin-4-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• AKOS004121408
• VS-03020
• 3-(4-chloro-3-nitrophenyl)-5-pyridin-4-yl-1,2,4-oxadiazole
• 879452-13-8
• CS-0359520
• 4-[3-(4-chloro-3-nitrophenyl)-1,2,4-oxadiazol-5-yl]pyridine
• 3-(4-chloro-3-nitrophenyl)-5-(pyridin-4-yl)-1,2,4-oxadiazole
• BBL011706
• STK726464
• 3-(4-Chloro-3-nitrophenyl)-5-(pyridin-4-yl)-1,2,4-oxadiazole

• Inchi： 1S/C13H7ClN4O3/c14-10-2-1-9(7-11(10)18(19)20)12-16-13(21-17-12)8-3-5-15-6-4-8/h1-7H
• InChI Key： KNTBNAOLWQTVFT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C1=NOC(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 302.0206678g/mol
• Monoisotopic Mass: 302.0206678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.6Ų

Additional information on 3-(4-Chloro-3-nitrophenyl)-5-(pyridin-4-yl)-1,2,4-oxadiazole

3-(4-Chloro-3-nitrophenyl)-5-(pyridin-4-yl)-1,2,4-oxadiazole: A Comprehensive Overview

3-(4-Chloro-3-nitrophenyl)-5-(pyridin-4-yl)-1,2,4-oxadiazole (CAS No. 879452-13-8) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-oxadiazoles, which are known for their diverse biological activities and potential therapeutic applications. The chemical structure of 3-(4-Chloro-3-nitrophenyl)-5-(pyridin-4-yl)-1,2,4-oxadiazole features a 1,2,4-oxadiazole ring fused with a pyridine moiety and a substituted chloronitrophenyl group, making it a promising candidate for various pharmacological studies.

The synthesis of 3-(4-Chloro-3-nitrophenyl)-5-(pyridin-4-yl)-1,2,4-oxadiazole has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 4-chloro-3-nitrobenzoic acid with hydrazine to form the corresponding hydrazide, which is then reacted with pyridine carboxylic acid chloride to yield the desired product. This synthetic method is highly efficient and has been optimized to achieve high yields and purity levels. The detailed synthetic protocol has been published in several peer-reviewed journals, providing a solid foundation for further research and development.

In terms of its biological activity, 3-(4-Chloro-3-nitrophenyl)-5-(pyridin-4-yl)-1,2,4-oxadiazole has shown promising results in various in vitro and in vivo studies. One of the key areas of interest is its potential as an anti-inflammatory agent. Recent studies have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 3-(4-Chloro-3-nitrophenyl)-5-(pyridin-4-yl)-1,2,4-oxadiazole could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3-(4-Chloro-3-nitrophenyl)-5-(pyridin-4-yl)-1,2,4-oxadiazole has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings have sparked interest in exploring the therapeutic potential of 3-(4-Chloro-3-nitrophenyl)-5-(pyridin-4-yl)-1,2,4-oxadiazole in cancer treatment.

The pharmacokinetic properties of 3-(4-Chloro-3-nitrophenyl)-5-(pyridin-4-yl)-1,2,4-oxadiazole have also been studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics are crucial for its potential use as an orally administered drug. Additionally, the compound has demonstrated low toxicity in preclinical toxicity studies, further supporting its safety profile.

In conclusion, 3-(4-Chloro-3-nitrophenyl)-5-(pyridin-4-yl)-1,2,4-oxadiazole (CAS No. 879452-13-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic applications of this compound, paving the way for innovative treatments in various medical fields.